Cas no 2172053-92-6 (5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-ylmethanol)

• Product Name: 5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-ylmethanol
• CAS No: 2172053-92-6
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 6188391
• PubChem ID: 165590794
• Update Time: 2025-06-20

5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-ylmethanol
• [5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-yl]methanol
• EN300-1593429
• 2172053-92-6

• Inchi： 1S/C11H19N3O2/c1-2-16-7-3-6-14-11(9-4-5-9)10(8-15)12-13-14/h9,15H,2-8H2,1H3
• InChI Key： OLMTZVLWHXGWGX-UHFFFAOYSA-N
• SMILES： OCC1=C(C2CC2)N(CCCOCC)N=N1

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 60.2Ų

Additional information on 5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-ylmethanol

Introduction to 5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2172053-92-6)

5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-ylmethanol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2172053-92-6, belongs to a class of molecules known for their structural complexity and potential biological activity. The presence of a triazole ring and an ethoxypropyl side chain makes it a candidate for further exploration in drug discovery and development.

The triazole moiety is particularly noteworthy due to its prevalence in various bioactive molecules. Triazoles are known for their stability, versatility in forming hydrogen bonds, and ability to interact with biological targets such as enzymes and receptors. In particular, the 5-cyclopropyl substituent adds rigidity to the molecule, which can influence its binding affinity and selectivity. This structural feature is often exploited in medicinal chemistry to optimize pharmacokinetic properties.

The 3-ethoxypropyl group further enhances the molecular diversity of this compound. Ethoxyalkyl chains are commonly used in drug design to improve solubility, bioavailability, and metabolic stability. The combination of these structural elements suggests that 5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-ylmethanol may exhibit unique interactions with biological systems, making it a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential activity of such compounds with greater accuracy. By leveraging these tools, scientists can identify key interactions between 5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-ylmethanol and biological targets. For instance, studies have shown that triazole-containing compounds can modulate enzyme activity and receptor binding, which could be relevant for therapeutic applications.

In the context of drug discovery, the synthesis of analogs derived from 5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-ylmethanol represents a strategic approach to explore new chemical space. By systematically modifying functional groups or substituents, researchers can generate libraries of compounds with tailored properties. This methodical approach has been successful in identifying lead candidates for various therapeutic areas.

The pharmacological potential of this compound is further underscored by its structural features. The triazole ring is a well-documented pharmacophore in medicinal chemistry, with examples ranging from antifungals to anticancer agents. The presence of both cyclopropyl and ethoxypropyl groups suggests that this molecule may exhibit multiple modes of action, which could be advantageous for developing multifunctional drugs.

Current research in the field of medicinal chemistry emphasizes the importance of understanding structure-activity relationships (SAR). By analyzing how changes in the chemical structure of 5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-ylmethanol affect its biological activity, scientists can gain insights into the mechanisms of action and optimize drug candidates for clinical use. This iterative process is crucial for translating laboratory findings into effective therapeutics.

Moreover, the development of novel synthetic methodologies has facilitated the efficient preparation of complex molecules like 5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-ylmethanol. Techniques such as transition-metal catalysis and flow chemistry have enabled researchers to construct intricate scaffolds with high precision. These advancements are essential for exploring the full potential of this compound in drug discovery.

The biological evaluation of 5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-ylmethanol has revealed intriguing properties that warrant further study. Initial assays have shown promise in modulating certain enzymatic pathways relevant to inflammation and cell proliferation. These findings align with emerging trends in drug development aimed at targeting complex diseases through multifaceted mechanisms.

In conclusion,5-cyclopropyl - ¹(³ - ethoxy prop yl) - ¹ H - ¹ , ² , ³ - tri azo l - ⁴ - ylm e tho hol ( C A S N o . ² ¹ ⁷ ² ⁰ ⁵ ₃ - ₉₂ - ₆ ) represents a compelling subject for pharmaceutical research due to its unique structural features and potential biological activity. The integration of computational modeling with experimental validation provides a robust framework for exploring its therapeutic applications. As research progresses, this compound holds promise as a valuable tool in the development of novel therapeutics.